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Compound of Interest

Compound Name:
tert-Butyl 2-

(trifluoromethyl)acrylate

Cat. No.: B012000 Get Quote

Essential Safety and Handling Guide for tert-
Butyl 2-(trifluoromethyl)acrylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

tert-Butyl 2-(trifluoromethyl)acrylate (CAS No. 105935-24-8). Adherence to these

procedures is essential for ensuring laboratory safety and maintaining the integrity of your

research.

Hazard Identification and Personal Protective
Equipment (PPE)
tert-Butyl 2-(trifluoromethyl)acrylate is classified as a substance that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1] It is imperative to use

appropriate personal protective equipment to minimize exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Body Part Equipment
Specifications and
Citations

Eyes/Face
Chemical goggles or safety

glasses, Face shield

Must comply with OSHA 29

CFR 1910.133 for eye and

face protection.[1]

Hands Protective gloves

Chemical-resistant gloves

(e.g., nitrile or neoprene) are

recommended as per 29 CFR

1910.138.[1][2]

Body
Wear suitable protective

clothing

A standard laboratory coat

should be worn to protect

against splashes and spills.[1]

Respiratory

In case of inadequate

ventilation wear respiratory

protection

Use a fume hood or a well-

ventilated enclosure.[1][2] If

ventilation is insufficient,

comply with OSHA 29 CFR

1910.134.[1]

Feet Safety shoes
Recommended under 29 CFR

1910.136 for foot protection.[1]

Operational Plan: Step-by-Step Handling Procedure
Proper handling procedures are crucial to prevent accidents and ensure a safe laboratory

environment.

1. Preparation and Engineering Controls:

Ensure that an emergency eye wash fountain and safety shower are immediately accessible

in the vicinity of any potential exposure.[1]

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Ground and bond containers and receiving equipment to prevent static discharges.[3] Use

only non-sparking tools.[3]
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2. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as detailed in Table 1.

3. Handling the Chemical:

Avoid breathing fumes, mist, spray, or vapors.[1]

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke when using this product.[1]

Keep the container tightly closed when not in use.[1]

4. Storage:

Store in a dry, cool, and well-ventilated area at a temperature of 2 - 8 °C.[1][4]

Keep away from heat, sparks, open flames, and other ignition sources.

Incompatible materials to avoid include acids, bases, free radical generators, and oxidizing

agents.[1]

5. Accidental Release Measures:

Small Spills: Absorb with an inert material (e.g., dry chemical absorbent, sand, or silica gel)

and sweep or shovel into a suitable container for disposal.[1][2]

Large Spills: Dike for recovery or absorb with appropriate material. Use explosion-proof

equipment.[1]

Ventilate the area of the spill.[1]

6. First Aid Measures:

If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[1] Take off contaminated clothing and wash it before reuse.[1]
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If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.[1]

If swallowed: Rinse mouth. Do NOT induce vomiting. Get medical advice/attention.[1]

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Chemical Waste: Dispose of the contents and container to an approved waste disposal plant.

[1] This may involve removal to an authorized incinerator equipped with an afterburner and a

flue gas scrubber.[1]

Contaminated PPE: Dispose of contaminated gloves and clothing in the same manner as the

chemical waste.

Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for safely handling tert-Butyl 2-
(trifluoromethyl)acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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